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Compound of Interest

Compound Name: 1-Bromo-3-butoxy-5-nitrobenzene

Cat. No.: B8028154 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-3-butoxy-5-
nitrobenzene, a valuable chemical intermediate for researchers and professionals in drug

development and organic synthesis. This document details available suppliers,

physicochemical data, an adapted experimental protocol for its synthesis, and a logical

workflow for sourcing and quality control.

Core Compound Information
1-Bromo-3-butoxy-5-nitrobenzene is an aromatic organic compound characterized by a

benzene ring substituted with a bromine atom, a butoxy group, and a nitro group. The relative

positions of these functional groups make it a versatile building block in the synthesis of more

complex molecules, particularly in the development of novel pharmaceutical and agrochemical

compounds.

Key Physicochemical Data: A summary of the key properties of 1-Bromo-3-butoxy-5-
nitrobenzene is presented below.
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Property Value

CAS Number 1881321-83-0

Molecular Formula C₁₀H₁₂BrNO₃

Molecular Weight 274.11 g/mol

Appearance (Typically a solid or oil)

Purity (Supplier-dependent, e.g., ≥98%)

Chemical Suppliers
The availability of 1-Bromo-3-butoxy-5-nitrobenzene can be limited, with specialized

chemical suppliers being the primary source. A summary of an identified supplier is provided

below. Researchers are advised to contact suppliers directly for the most current information on

availability, purity, and pricing.

Supplier CAS Number Product Code Purity
Available
Quantities

BLDpharm 1881321-83-0 (Not specified) ≥98%
Contact for

details

Note: This table is based on publicly available data and may not be exhaustive. Direct inquiry

with chemical suppliers is recommended for procurement.

Experimental Protocols
A specific, peer-reviewed synthesis protocol for 1-Bromo-3-butoxy-5-nitrobenzene is not

readily available in the public domain. However, a general method for the bromination of a

similar nitroaromatic compound, nitrobenzene, can be adapted. The following is an adapted

protocol based on the synthesis of m-bromonitrobenzene.

Adapted Synthesis of 1-Bromo-3-butoxy-5-nitrobenzene
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Disclaimer: This is an adapted protocol and has not been optimized for the synthesis of 1-
Bromo-3-butoxy-5-nitrobenzene. It should be performed by trained professionals with

appropriate safety precautions.

Objective: To synthesize 1-Bromo-3-butoxy-5-nitrobenzene via the bromination of 1-butoxy-

3-nitrobenzene.

Materials:

1-butoxy-3-nitrobenzene

5,5-dimethyl-1,3-dibromohydantoin (DBDMH)

Concentrated sulfuric acid

Methanol

Water

Flask with stirrer, condenser, and thermometer

Procedure:

In a flask equipped with a stirrer, condenser, and thermometer, add concentrated sulfuric

acid.

Cool the flask to below 40°C.

Slowly add 1-butoxy-3-nitrobenzene to the sulfuric acid while stirring.

Once the addition is complete, add 5,5-dimethyl-1,3-dibromohydantoin in portions,

maintaining the temperature below 40°C.

After the addition of the brominating agent is complete, continue to stir the reaction mixture.

Upon completion of the reaction (monitored by TLC or GC-MS), carefully quench the reaction

by pouring the mixture into ice water.
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The crude product may precipitate or form an oil. If it is a solid, filter the product. If it is an oil,

separate the organic layer.

Wash the crude product with water to remove any remaining acid.

Recrystallize the crude product from methanol to afford purified 1-Bromo-3-butoxy-5-
nitrobenzene.

Work-up and Purification:

The work-up procedure involves neutralizing the acidic reaction mixture and extracting the

product. The choice of solvent for extraction will depend on the physical state of the product.

Purification by recrystallization is a standard method for solid products. Column

chromatography may be necessary for oils or to achieve higher purity.

Sourcing and Quality Control Workflow
The following diagram illustrates a logical workflow for the sourcing and quality control of a

chemical intermediate like 1-Bromo-3-butoxy-5-nitrobenzene. This process is crucial for

ensuring the quality and consistency of raw materials in research and development.
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Sourcing and Quality Control Workflow for Chemical Intermediates

Identify Chemical Requirement
(1-Bromo-3-butoxy-5-nitrobenzene)

Search for Potential Suppliers
(CAS No. 1881321-83-0)

Request Quotations and
Technical Specifications

Evaluate Supplier Information
(Price, Purity, Lead Time)

Select Primary and
Secondary Suppliers

Place Purchase Order

Receive Shipment and
Quarantine Material

Perform Quality Control Testing
(e.g., NMR, HPLC, MS)

Material Approved for Use Material Rejected

Release Material to Inventory Contact Supplier for Resolution

Click to download full resolution via product page

Sourcing and Quality Control Workflow
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This technical guide provides a foundational understanding of 1-Bromo-3-butoxy-5-
nitrobenzene for its application in scientific research and drug development. For further

details, direct engagement with chemical suppliers and consultation of synthetic chemistry

literature is recommended.

To cite this document: BenchChem. [In-Depth Technical Guide to 1-Bromo-3-butoxy-5-
nitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8028154#chemical-suppliers-for-1-bromo-3-butoxy-
5-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b8028154?utm_src=pdf-body
https://www.benchchem.com/product/b8028154?utm_src=pdf-body
https://www.benchchem.com/product/b8028154#chemical-suppliers-for-1-bromo-3-butoxy-5-nitrobenzene
https://www.benchchem.com/product/b8028154#chemical-suppliers-for-1-bromo-3-butoxy-5-nitrobenzene
https://www.benchchem.com/product/b8028154#chemical-suppliers-for-1-bromo-3-butoxy-5-nitrobenzene
https://www.benchchem.com/product/b8028154#chemical-suppliers-for-1-bromo-3-butoxy-5-nitrobenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8028154?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8028154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

